Cas no 921488-22-4 (N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide)

• Product Name: N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• CAS No: 921488-22-4
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 6382377
• PubChem ID: 44922354
• Update Time: 2025-05-26

N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide
• N-(3-acetylphenyl)-2-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]acetamide
• AKOS024627225
• F2096-1212
• 921488-22-4
• N-(3-acetylphenyl)-2-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}acetamide
• N-(3-acetylphenyl)-2-(2-(3-cyclohexylureido)thiazol-4-yl)acetamide

• Inchi： 1S/C20H24N4O3S/c1-13(25)14-6-5-9-16(10-14)21-18(26)11-17-12-28-20(23-17)24-19(27)22-15-7-3-2-4-8-15/h5-6,9-10,12,15H,2-4,7-8,11H2,1H3,(H,21,26)(H2,22,23,24,27)
• InChI Key： MVLNEPKAHQLNFU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(C)=O)=C1)(=O)CC1=CSC(NC(=O)NC2CCCCC2)=N1

Computed Properties

• Exact Mass: 400.15691181g/mol
• Monoisotopic Mass: 400.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 128Ų

Additional information on N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide

Comprehensive Overview of N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide (CAS No. 921488-22-4)

The compound N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide, identified by its CAS No. 921488-22-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a thiazole core and acetamide linkage, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the most intriguing aspects of N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide is its molecular architecture. The presence of a cyclohexylcarbamoyl group and an acetylphenyl moiety contributes to its unique physicochemical properties. These structural features are often associated with enhanced bioavailability and target specificity, making the compound a subject of intense study in pharmacokinetics and structure-activity relationship (SAR) analyses. Recent studies have explored its potential interactions with enzymes and receptors, which could pave the way for novel therapeutic agents.

In the context of current scientific trends, CAS No. 921488-22-4 aligns with the growing demand for small-molecule inhibitors and precision medicine. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models can predict their binding affinities and optimize their structures for specific targets. This synergy between computational chemistry and experimental validation has positioned N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide as a valuable asset in the quest for next-generation pharmaceuticals.

The synthesis of N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the thiazole ring and subsequent acylation of the amine group. Researchers have documented various synthetic routes, each with its own advantages in terms of scalability and environmental impact. The compound's stability under different pH conditions and its solubility profiles are also critical factors influencing its applicability in drug formulations.

From a commercial perspective, CAS No. 921488-22-4 is often sought after by pharmaceutical companies and research institutions specializing in oncology, neurodegenerative diseases, and metabolic disorders. Its potential to act as a kinase inhibitor or GPCR modulator has sparked collaborations between academia and industry. Additionally, the compound's patent status and regulatory considerations are frequently discussed topics, as they impact its availability for clinical trials and commercial use.

In summary, N-(3-acetylphenyl)-2-{2-(cyclohexylcarbamoyl)amino-1,3-thiazol-4-yl}acetamide represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and therapeutic potential make it a standout candidate in modern drug discovery efforts. As research continues to unravel its mechanisms of action and optimize its properties, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.